Cas no 1393568-42-7 (5-Bromo-oxazolo[5,4-b]pyridine)

• Product Name: 5-Bromo-oxazolo[5,4-b]pyridine
• CAS No: 1393568-42-7
• MF: C₆H₃BrN₂O
• MW: 199.004820108414
• CID: 4668586
• PubChem ID: 21964111
• Update Time: 2024-03-01

5-Bromo-oxazolo[5,4-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-oxazolo[5,4-b]pyridine
• 5-bromo-[1,3]oxazolo[5,4-b]pyridine

• Inchi： 1S/C6H3BrN2O/c7-5-2-1-4-6(9-5)10-3-8-4/h1-3H
• InChI Key： BALQMOWNGSDXTG-UHFFFAOYSA-N
• SMILES： C12OC=NC1=CC=C(Br)N=2

Computed Properties

• Exact Mass: 197.94288g/mol
• Monoisotopic Mass: 197.94288g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.826±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 263.6±20.0 ºC (760 Torr),
• Flash Point: 113.2±21.8 ºC,
• Solubility: Slightly soluble (10 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazolopyridines